Cas no 2137723-73-8 (1-Butanone, 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)-)

• Product Name: 1-Butanone, 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)-
• CAS No: 2137723-73-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5278779
• Update Time: 2025-07-09

1-Butanone, 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)-

• Inchi： 1S/C12H17N3O/c1-2-4-11(16)15-8-7-13-9-10-5-3-6-14-12(10)15/h3,5-6,13H,2,4,7-9H2,1H3
• InChI Key： UYHMSKCGJYRXHD-UHFFFAOYSA-N
• SMILES： C(N1C2=NC=CC=C2CNCC1)(=O)CCC

Additional information on 1-Butanone, 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)-

Introduction to CAS No. 2137723-73-8: 1-Butanone, 1-(2,3,4,5-Tetrahydro-1H-Pyrido[2,3-e]-1,4-Diazepin-1-yl)

The compound with CAS No. 2137723-73-8 is a highly specialized organic molecule known as 1-butaneone substituted with a tetrahydro-pyrido-diazepine moiety. This structure is represented by the name 1-(2,3,4,5-tetrahydro-1H-pyrido[2,3-e]-1,4-diazepin-1-yl)-1-butanone. The molecule combines a simple ketone group with a complex bicyclic system that imparts unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex structures. The tetrahydro-pyrido-diazepine ring system is of particular interest due to its potential in drug design. This bicyclic system is known to exhibit significant bioactivity in various biological assays. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a promising lead compound for therapeutic development.

The synthesis of CAS No. 2137723-73-8 involves a multi-step process that includes cross-coupling reactions and ring-closing metathesis. These methods allow for the precise construction of the bicyclic framework while maintaining the integrity of the functional groups. The use of such advanced techniques underscores the importance of this compound in modern organic synthesis research.

From a structural perspective, the molecule features a pyridine ring fused with a diazepine ring, creating a rigid and planar structure. This arrangement facilitates interactions with biological targets such as proteins and enzymes. The presence of nitrogen atoms within the bicyclic system also contributes to hydrogen bonding capabilities and overall solubility properties.

Recent studies have explored the pharmacokinetic properties of this compound. Research indicates that CAS No. 2137723-73-8 exhibits moderate oral bioavailability and demonstrates selective distribution patterns within various tissues. These findings suggest potential applications in targeted drug delivery systems.

In terms of applications, this compound is primarily investigated for its role in medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level. For example, preliminary in vitro studies have shown that it can inhibit certain oncogenic pathways associated with cancer cell proliferation.

The development of analogs based on CAS No. 2137723-73-8 has also been an active area of research. By modifying substituents on the bicyclic framework or altering the ketone group, chemists can fine-tune the molecule's properties for specific therapeutic applications. Such modifications are critical for optimizing both efficacy and safety profiles.

From an environmental standpoint, the compound's stability and degradation pathways are currently under investigation. Understanding its behavior in different environmental conditions is essential for assessing its potential impact on ecosystems and ensuring sustainable practices during its production and use.

In summary, CAS No. 2137723-73-8 represents a significant advancement in organic synthesis and medicinal chemistry research. Its unique structure and promising biological activity position it as a valuable asset in the development of novel therapeutic agents.